Cas no 61463-61-4 (Benzonitrile, 2-(2-propenyl)-)

• Product Name: Benzonitrile, 2-(2-propenyl)-
• CAS No: 61463-61-4
• MF: C₁₀H₉N
• MW: 143.185162305832
• MDL: MFCD01319563
• CID: 478454
• PubChem ID: 13411609
• Update Time: 2025-05-21

Benzonitrile, 2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(2-propenyl)-
• 2-Allylbenzonitrile
• 2-prop-2-enylbenzonitrile
• 3-(2-Cyanophenyl)-1-propene
• 3-(2-Cyanophenyl)prop-1-ene
• 2-(prop-2-en-1-yl)benzonitrile
• 2-allyl-1-cyanobenzene
• 2-allylbenzenecarbonitrile
• 2-allyl-benzonitrile
• Benzonitrile,2-(2-propenyl)
• o-allylphenyl isocyanide
• 61463-61-4
• allylbenzonitrile
• AKOS016016749
• EN300-698382
• MFCD01319563
• CS-0267267
• SCHEMBL2162474
• DTXSID60539947

• MDL： MFCD01319563
• Inchi： 1S/C10H9N/c1-2-5-9-6-3-4-7-10(9)8-11/h2-4,6-7H,1,5H2
• InChI Key： YKEPUZIZTZEFPU-UHFFFAOYSA-N
• SMILES： N#CC1C=CC=CC=1CC=C

Computed Properties

• Exact Mass: 143.07300
• Monoisotopic Mass: 143.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79000
• LogP: 2.28678

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Benzonitrile, 2-(2-propenyl)-

Benzonitrile, 2-(2-Propenyl)- (CAS No. 61463-61-4): An Overview of Its Properties, Applications, and Recent Research

Benzonitrile, 2-(2-propenyl)- (CAS No. 61463-61-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-(2-Propenyl)benzonitrile, is characterized by its unique structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of 2-(2-Propenyl)benzonitrile is C₉H₉N, and its molecular weight is approximately 131.17 g/mol. The compound features a benzene ring substituted with a nitrile group and a propenyl group, which imparts distinct chemical and physical properties. The presence of the nitrile group makes it a valuable intermediate in the synthesis of various organic compounds, particularly in the development of pharmaceuticals and agrochemicals.

Benzonitrile, 2-(2-propenyl)- can be synthesized through several methods. One common approach involves the reaction of benzyl cyanide with allyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield. Another method involves the catalytic hydrogenation of 2-cyanoacetophenone over a palladium catalyst, followed by dehydration to form the propenyl group.

In terms of its physical properties, 2-(2-Propenyl)benzonitrile is a colorless liquid at room temperature with a characteristic odor. It has a boiling point of around 180°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These properties make it suitable for various industrial applications where solubility and volatility are important considerations.

The biological activities of Benzonitrile, 2-(2-propenyl)- have been the subject of extensive research. Studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, making it a potential candidate for anticancer drug development. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 2-(2-Propenyl)benzonitrile selectively inhibits the growth of human breast cancer cells (MCF-7) while showing minimal toxicity to normal cells.

In addition to its potential anticancer properties, Benzonitrile, 2-(2-propenyl)- has been investigated for its antimicrobial activity. Research conducted at the University of California found that this compound exhibits significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.

The environmental impact of Benzonitrile, 2-(2-propenyl)- has also been studied to ensure its safe use in various applications. Toxicological assessments have shown that this compound has low toxicity to aquatic organisms when used at recommended concentrations. However, proper handling and disposal practices are essential to minimize any potential environmental risks.

In the pharmaceutical industry, Benzonitrile, 2-(2-propenyl)- serves as an important intermediate in the synthesis of several drugs. For example, it is used in the production of antiviral agents and anti-inflammatory compounds. The ability to modify the propenyl group through various chemical reactions allows for the creation of structurally diverse molecules with tailored biological activities.

Benzonitrile, 2-(2-propenyl)- has also found applications in materials science. Its unique chemical structure makes it suitable for use as a monomer in polymer synthesis. Polymers derived from this compound exhibit excellent thermal stability and mechanical strength, making them useful in various industrial applications such as coatings and adhesives.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular behavior of Benzonitrile, 2-(2-propenyl)-. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets. These studies have helped identify key structural features that contribute to its biological activity and have guided the design of more potent derivatives.

In conclusion, Benzonitrile, 2-(2-propenyl)- (CAS No. 61463-61-4) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and versatile properties make it an important molecule for both academic research and industrial development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific fields.